Cas no 156782-67-1 (1-Piperidinecarboxylic acid, 4-hydroxy-4-(4-methoxyphenyl)-,phenylmethyl ester)

156782-67-1 structure
Product name:1-Piperidinecarboxylic acid, 4-hydroxy-4-(4-methoxyphenyl)-,phenylmethyl ester
1-Piperidinecarboxylic acid, 4-hydroxy-4-(4-methoxyphenyl)-,phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinecarboxylic acid, 4-hydroxy-4-(4-methoxyphenyl)-,phenylmethyl ester
- 156782-67-1
- EN300-12636646
- N-Benzyloxycarbonyl-4-hydroxy-4-(4-methoxyphenyl)piperidine
- JJGADYRQSKDUOF-UHFFFAOYSA-N
- SCHEMBL8315425
- benzyl 4-hydroxy-4-(4-methoxyphenyl)piperidine-1-carboxylate
-
- Inchi: InChI=1S/C20H23NO4/c1-24-18-9-7-17(8-10-18)20(23)11-13-21(14-12-20)19(22)25-15-16-5-3-2-4-6-16/h2-10,23H,11-15H2,1H3
- InChI Key: JJGADYRQSKDUOF-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C=C1)C2(CCN(CC2)C(=O)OCC3=CC=CC=C3)O
Computed Properties
- Exact Mass: 341.16279
- Monoisotopic Mass: 341.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 419
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 59Ų
Experimental Properties
- PSA: 59
1-Piperidinecarboxylic acid, 4-hydroxy-4-(4-methoxyphenyl)-,phenylmethyl ester Related Literature
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A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
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Soichiro Tottori,Karolis Misiunas,Vahe Tshitoyan,Ulrich F. Keyser Soft Matter, 2021,17, 5131-5136
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D. V. Steglenko,V. I. Minkin,A. I. Matern RSC Adv., 2016,6, 77834-77840
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4. Branched dimerization of Tat peptide improves permeability to HeLa and hippocampal neuronal cells†I. Abrrey Monreal,Qian Liu,Katherine Tyson,Tyler Bland,Doralyn S. Dalisay,Erin V. Adams,Gary A. Wayman,Hector C. Aguilar,Jonel P. Saludes Chem. Commun., 2015,51, 5463-5466
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Mayuree Chanasakulniyom,Andrew Glidle,Jonathan M. Cooper Lab Chip, 2015,15, 208-215
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